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Abstract

Methisazone, an antiviral agent with historical significance in the context of poxvirus infections,
operates through the inhibition of viral mMRNA and protein synthesis. This technical guide
provides a comprehensive overview of its core molecular and functional characteristics. It
includes a detailed summary of its physicochemical properties, an exploration of its mechanism
of action with a corresponding workflow diagram, a compilation of its quantitative antiviral
activity, and generalized experimental protocols for its synthesis and antiviral evaluation. This
document is intended to serve as a foundational resource for researchers and professionals
engaged in antiviral drug discovery and development.

Core Molecular and Physicochemical Properties

Methisazone is a thiosemicarbazone derivative with a well-defined molecular structure. Its
fundamental properties are summarized in the table below.
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Property Value Citation(s)
Molecular Formula C10H10N4OS [1112]
Molecular Weight 234.28 g/mol [1][2]

(22)-2-(1-methyl-2-oxo-1,2-
dihydro-3H-indol-3-

IUPAC Name _ ) [1]
ylidene)hydrazine-1-

carbothioamide

CAS Number 1910-68-5 [1]
Appearance Crystalline solid
Melting Point 245 °C

Mechanism of Action: Inhibition of Viral Protein
Synthesis

The primary antiviral activity of Methisazone is attributed to its ability to inhibit the synthesis of
viral mMRNA and proteins, a mechanism particularly effective against poxviruses[1][3]. This
inhibition disrupts the viral replication cycle by preventing the formation of essential structural
proteins and enzymes, ultimately leading to the failure of mature virion assembly. While the
precise molecular targets are not fully elucidated, the overall effect is a potent suppression of
viral propagation.

The proposed workflow for the mechanism of action of Methisazone is depicted in the
following diagram:
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Workflow of Methisazone's Antiviral Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Metisazone - Wikipedia [en.wikipedia.org]

2. Neutralization Assay Using a Modified Vaccinia Virus Ankara Vector Expressing the Green
Fluorescent Protein Is a High-Throughput Method To Monitor the Humoral Immune
Response against Vaccinia Virus - PMC [pmc.ncbi.nim.nih.gov]

3. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Methisazone: A Technical Overview of its Molecular
Properties and Antiviral Mechanisms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10784611#molecular-formula-and-weight-of-
methisazone]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b10784611?utm_src=pdf-body-img
https://www.benchchem.com/product/b10784611?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Metisazone
https://pmc.ncbi.nlm.nih.gov/articles/PMC371213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC371213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC371213/
https://m.youtube.com/watch?v=XLifN2LHx0c
https://www.benchchem.com/product/b10784611#molecular-formula-and-weight-of-methisazone
https://www.benchchem.com/product/b10784611#molecular-formula-and-weight-of-methisazone
https://www.benchchem.com/product/b10784611#molecular-formula-and-weight-of-methisazone
https://www.benchchem.com/product/b10784611#molecular-formula-and-weight-of-methisazone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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